N-cyclohexyl-4-[2-(4-methoxyphenoxy)pyrimidin-5-yl]-N-methylbenzamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-26-22(28)21-18(12-19(31-21)16-6-4-3-5-7-16)25-23(26)30-14-20(27)24-13-15-8-10-17(29-2)11-9-15/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key: AYGHRVWWEPCUDK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

N-cyclohexyl-4-[2-(4-methoxyphenoxy)pyrimidin-5-yl]-N-methylbenzamide, also known as CPI-444, is a small molecule inhibitor of the adenosine A2A receptor. It has gained significant interest in the scientific community due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Preclinical and Clinical Imaging Studies

• Mapping Metabotropic Glutamate Receptor Type 1 (mGluR1)

  A study using N-[4-[6-(isopropylamino)pyrimidin-4-yl]-1,3-thiazol-2-yl]-4-[(11)C]methoxy-N-methylbenzamide ([(11)C]ITMM) for positron emission tomography (PET) imaging studies aimed to map metabotropic glutamate receptor type 1 (mGluR1) in the human brain. This compound was synthesized for PET imaging and showed potential in mapping mGluR1 distributions, highlighting its use in neuroimaging applications (Toyohara et al., 2013).

• Sigma Receptor Scintigraphy in Breast Cancer

  N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) was investigated for its ability to visualize primary breast tumors in vivo due to its preferential binding to sigma receptors overexpressed on breast cancer cells. This study opens avenues for using similar compounds in cancer diagnosis and therapy (Caveliers et al., 2002).

Pharmacology and Pharmacokinetics

• Characterization of Radioligands: Studies have characterized the pharmacodynamic and pharmacokinetic properties of various benzamide derivatives for potential clinical applications. For example, the characterization of the radioactive metabolites of the 5-HT1A receptor radioligand, [O-methyl-11C]WAY-100635, in monkey and human plasma by HPLC indicated its suitability for imaging 5-HT1A receptors in the human brain (Osman et al., 1996).

Environmental and Health Impact Studies

• Exposure to Environmental Phenols: Research into the urinary concentrations of environmental phenols, including parabens and bisphenol A, in pregnant women, has highlighted the widespread exposure to these compounds. Such studies are critical for understanding the health implications of long-term exposure to synthetic chemicals (Mortensen et al., 2014).